Cas no 120512-59-6 (4-Fluoro-3,5-dimethylbenzoic acid)
120512-59-6 structure
Product Name:4-Fluoro-3,5-dimethylbenzoic acid
CAS No:120512-59-6
MF:C9H9FO2
MW:168.164966344833
MDL:MFCD00184969
CID:1091702
PubChem ID:17750710
Update Time:2025-04-20
4-Fluoro-3,5-dimethylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Fluoro-3,5-dimethylbenzoic acid
- JS-4458
- MFCD00184969
- EN300-45418
- W18456
- Z527397744
- VEA51259
- AKOS010017191
- SCHEMBL7827636
- MIKQQYBBVDHPST-UHFFFAOYSA-N
- 120512-59-6
- 4-Fluoro-3,5-dimethylbenzoicacid
- CS-0193276
-
- MDL: MFCD00184969
- Inchi: 1S/C9H9FO2/c1-5-3-7(9(11)12)4-6(2)8(5)10/h3-4H,1-2H3,(H,11,12)
- InChI Key: MIKQQYBBVDHPST-UHFFFAOYSA-N
- SMILES: FC1C(C)=CC(C(=O)O)=CC=1C
Computed Properties
- Exact Mass: 168.05865769g/mol
- Monoisotopic Mass: 168.05865769g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Melting Point: 165-167°C
4-Fluoro-3,5-dimethylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F591470-50mg |
4-Fluoro-3,5-dimethylbenzoic Acid |
120512-59-6 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F591470-100mg |
4-Fluoro-3,5-dimethylbenzoic Acid |
120512-59-6 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | F591470-500mg |
4-Fluoro-3,5-dimethylbenzoic Acid |
120512-59-6 | 500mg |
$ 210.00 | 2022-06-04 | ||
| Apollo Scientific | PC302754-1g |
4-Fluoro-3,5-dimethylbenzoic acid |
120512-59-6 | 0.98 | 1g |
£31.00 | 2025-02-21 | |
| Apollo Scientific | PC302754-5g |
4-Fluoro-3,5-dimethylbenzoic acid |
120512-59-6 | 0.98 | 5g |
£93.00 | 2025-02-21 | |
| Apollo Scientific | PC302754-25g |
4-Fluoro-3,5-dimethylbenzoic acid |
120512-59-6 | 0.98 | 25g |
£418.00 | 2025-02-21 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H26663-1g |
4-Fluoro-3,5-dimethylbenzoic acid, 97% |
120512-59-6 | 97% | 1g |
¥2325.00 | 2023-02-27 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H26663-5g |
4-Fluoro-3,5-dimethylbenzoic acid, 97% |
120512-59-6 | 97% | 5g |
¥5609.00 | 2023-02-27 | |
| Matrix Scientific | 116941-5g |
4-Fluoro-3,5-dimethylbenzoic acid |
120512-59-6 | 5g |
$221.00 | 2023-09-10 | ||
| Matrix Scientific | 116941-10g |
4-Fluoro-3,5-dimethylbenzoic acid |
120512-59-6 | 10g |
$387.00 | 2023-09-10 |
4-Fluoro-3,5-dimethylbenzoic acid Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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